2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-(p-tolyl)isoxazol-5-yl)acetamide

• IUPAC Name: 2-[(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-[4-(4-methylphenyl)-1,2-oxazol-5-yl]acetamide
• InChI: InChI=1S/C18H18N4O3S/c1-10-4-6-13(7-5-10)14-8-19-25-17(14)21-15(23)9-26-18-20-12(3)11(2)16(24)22-18/h4-8H,9H2,1-3H3,(H,21,23)(H,20,22,24)
• InChI Key: CPWMBEGFOVDELR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(ON=C2)NC(=O)CSC3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

2-((4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-(p-tolyl)isoxazol-5-yl)acetamide is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis of Novel Compounds

• Cascade Reactions for Heterocyclic Syntheses : Thioureido-acetamides, similar in structure to the compound , are used as starting materials for various heterocyclic syntheses. These syntheses utilize one-pot cascade reactions, demonstrating excellent atom economy and providing access to important heterocycles such as 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines. The process underlines the compound's role in efficient and versatile chemical syntheses (Schmeyers & Kaupp, 2002).

• Antimicrobial Activity : Compounds structurally related to the one specified have been synthesized and evaluated for their antimicrobial properties. These studies highlight the potential biomedical applications of such compounds, indicating their relevance in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Biomedical Applications

• Radioligand Imaging with PET : Derivatives of phenylpyrazolo[1,5-a]pyrimidineacetamides, related in structure and function to the queried compound, have been reported as selective ligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This application underscores the compound's potential in diagnostic imaging and neurological research (Dollé et al., 2008).

• Anticonvulsant Agents : The synthesis of new (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives, exploring their potential as anticonvulsant agents, indicates the compound's significance in developing new therapeutic options for epilepsy (Severina et al., 2020).

• Anticancer Activities : Compounds similar to the one have been synthesized and tested for their anticancer activities. These studies contribute to the ongoing search for novel anticancer agents, highlighting the compound's relevance in medicinal chemistry (Abdellatif et al., 2014).